Cas no 54609-08-4 (1-(4-Fluorophenyl)-2,5-dimethylpyrrole)

• Product Name: 1-(4-Fluorophenyl)-2,5-dimethylpyrrole
• CAS No: 54609-08-4
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• CID: 1113718
• PubChem ID: 3145454
• Update Time: 2025-05-21

1-(4-Fluorophenyl)-2,5-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2,5-dimethyl-1H-Pyrrole
• 54609-08-4
• MS-2374
• SB62363
• AM-879/40177227
• EN300-7361960
• STK192366
• CS-0453506
• N-(parafluorophenyl)-2,5-dimethyl-pyrrole
• 1-(4-Fluoro-phenyl)-2,5-dimethyl-1H-pyrrole
• AKOS000285581
• SCHEMBL21225484
• OSM-S-1
• 1-(4-fluorophenyl)-2,5-dimethylpyrrole
• 1-(4-Fluorophenyl)-2,5-dimethylpyrrole

• Inchi： 1S/C12H12FN/c1-9-3-4-10(2)14(9)12-7-5-11(13)6-8-12/h3-8H,1-2H3
• InChI Key： AIWFQKZWZOYVMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 189.09546
• Monoisotopic Mass: 189.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93

Additional information on 1-(4-Fluorophenyl)-2,5-dimethylpyrrole

Comprehensive Overview of 1-(4-Fluorophenyl)-2,5-dimethylpyrrole (CAS No. 54609-08-4): Properties, Applications, and Industry Insights

1-(4-Fluorophenyl)-2,5-dimethylpyrrole (CAS No. 54609-08-4) is a fluorinated pyrrole derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique aromatic pyrrole ring substituted with a 4-fluorophenyl group and two methyl groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₁₂H₁₂FN, combines the electron-withdrawing properties of fluorine with the planar rigidity of the pyrrole core, making it valuable for designing bioactive molecules and advanced materials.

In recent years, the demand for fluorinated organic compounds like 1-(4-Fluorophenyl)-2,5-dimethylpyrrole has surged due to their applications in drug discovery and agrochemical development. Researchers frequently explore this compound for its potential role in modulating enzyme inhibition and receptor binding, particularly in central nervous system (CNS) therapeutics. Its lipophilicity and metabolic stability, enhanced by the fluorine atom, align with modern medicinal chemistry strategies to improve drug bioavailability.

The synthesis of 54609-08-4 typically involves palladium-catalyzed cross-coupling reactions or Knorr pyrrole synthesis modifications, methods widely discussed in peer-reviewed journals. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity, which is critical for applications requiring high-grade intermediates. Environmental and safety assessments highlight its compatibility with green chemistry principles, a trending topic in sustainable industrial processes.

Beyond pharmaceuticals, 1-(4-Fluorophenyl)-2,5-dimethylpyrrole finds niche applications in organic electronics, where its conjugated system contributes to charge transport in OLEDs and photovoltaic devices. This aligns with global interest in renewable energy technologies, answering frequent search queries like "fluorinated materials for solar cells" or "pyrrole derivatives in optoelectronics." Patent analyses reveal its inclusion in proprietary formulations for light-emitting layers, underscoring its industrial relevance.

From a commercial perspective, suppliers of CAS 54609-08-4 emphasize compliance with REACH and GMP standards, addressing regulatory concerns prevalent in buyer inquiries. Storage recommendations typically suggest inert atmospheres to preserve stability, while handling guidelines focus on standard laboratory precautions. The compound's shelf life and solubility profiles (e.g., in DMSO or dichloromethane) are frequently documented to assist experimental design.

Emerging research explores 1-(4-Fluorophenyl)-2,5-dimethylpyrrole as a scaffold for covalent organic frameworks (COFs), responding to the scientific community's focus on porous materials for gas storage and catalysis. Such applications leverage its structural rigidity and functionalization potential, topics trending in nanotechnology forums. Collaborative studies between academia and industry continue to expand its utility, as evidenced by citations in ACS and RSC publications.

In summary, 54609-08-4 exemplifies how targeted fluorination and heterocyclic design unlock multifunctional chemistry. Its intersection with personalized medicine, clean energy, and smart materials positions it as a compound of enduring scientific and industrial value. Future directions may include computational modeling to predict novel derivatives, a hot topic in AI-driven drug discovery.